Cas no 1864057-07-7 (2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride)

• Product Name: 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride
• CAS No: 1864057-07-7
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• MDL: MFCD28126253
• CID: 4772638
• PubChem ID: 86262723
• Update Time: 2025-10-28

2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride
• 2-(1-aminopropan-2-yl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione;hydrochloride
• 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride

• MDL： MFCD28126253
• Inchi： 1S/C11H16N2O2.ClH/c1-7(6-12)13-10(14)8-4-2-3-5-9(8)11(13)15;/h2-3,7-9H,4-6,12H2,1H3;1H
• InChI Key： YMXJNIPQPVXWKP-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CC=CCC2C(N1C(C)CN)=O

Computed Properties

• Exact Mass: 244.0978555 g/mol
• Monoisotopic Mass: 244.0978555 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.72
• Topological Polar Surface Area: 63.4

Additional information on 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride

Comprehensive Overview of 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride (CAS No. 1864057-07-7)

The compound 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride (CAS No. 1864057-07-7) is a chemically synthesized derivative with a unique structural framework, combining an isoindole-1,3(2H)-dione core with an aminopropan-2-yl side chain. This molecular architecture has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental studies.

Recent trends in scientific literature highlight the growing interest in isoindole derivatives, particularly for their role in modulating biological pathways. Researchers are actively investigating compounds like CAS No. 1864057-07-7 for their potential in addressing unmet medical needs. For instance, questions such as "What are the therapeutic applications of isoindole derivatives?" or "How does 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride interact with biological targets?" are frequently searched in academic databases, reflecting the compound's relevance in contemporary research.

The synthesis of 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Its tetrahydro-isoindole scaffold is particularly noteworthy, as it resembles motifs found in bioactive natural products. This structural similarity has led to hypotheses about its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators. The compound's hydrochloride form further ensures consistent bioavailability in in vitro and in vivo studies.

From an analytical perspective, CAS No. 1864057-07-7 is characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its purity and structural integrity, which are critical for reproducible research outcomes. The compound's physicochemical properties, including its melting point, solubility profile, and partition coefficient, are well-documented, aiding researchers in experimental design.

In the context of drug discovery, the isoindole-1,3(2H)-dione moiety is often associated with diverse pharmacological activities. For example, similar compounds have been explored for their anti-inflammatory, antimicrobial, and neuroprotective effects. While 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride is still under investigation, its structural features suggest potential utility in targeting protein-protein interactions or allosteric binding sites. Such applications align with current industry trends, where "small molecule modulators of protein interactions" are a hot topic in medicinal chemistry.

Safety and handling of CAS No. 1864057-07-7 adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling. Researchers often inquire about "storage conditions for isoindole derivatives" or "stability of hydrochloride salts in aqueous solutions," emphasizing the need for detailed technical guidance. The compound is typically stored in a cool, dry environment, protected from light and moisture to maintain its integrity.

In summary, 2-(1-Aminopropan-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride represents a promising candidate for further scientific exploration. Its unique chemical structure, combined with the versatility of the isoindole core, positions it as a valuable tool for researchers aiming to develop innovative therapeutic agents. As the scientific community continues to uncover new applications for such derivatives, this compound is likely to remain a subject of interest in both academic and industrial settings.